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Compound of Interest

Compound Name: 1-Methoxy-2-phenoxybenzene

Cat. No.: B154679 Get Quote

An In-depth Technical Guide: 1-Methoxy-2-phenoxybenzene

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
1-Methoxy-2-phenoxybenzene, also known as 2-methoxydiphenyl ether, is a significant

organic compound featuring a diaryl ether scaffold. With a molecular weight of 200.23 g/mol ,

this molecule serves as a versatile building block in synthetic chemistry and holds relevance in

the field of drug discovery.[1][2] The inherent stability of the ether linkage combined with the

electronic properties of the methoxy-substituted and unsubstituted aromatic rings makes it a

valuable precursor for more complex molecular architectures. This guide provides a

comprehensive overview of its fundamental properties, established synthesis protocols,

rigorous analytical characterization methods, and its strategic applications in research and

pharmaceutical development.

Part 1: Core Molecular Identity and Physicochemical
Properties
1-Methoxy-2-phenoxybenzene belongs to the diaryl ether class of compounds, which are

characterized by an oxygen atom connecting two aryl groups. This structural motif is a

cornerstone in medicinal chemistry, contributing to the conformational rigidity and metabolic

stability of many bioactive molecules. Understanding the fundamental properties of this specific

ether is the first step in leveraging its synthetic potential.
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Chemical Identifiers
Identifier Value Source(s)

IUPAC Name 1-methoxy-2-phenoxybenzene [3]

Synonyms

2-Methoxydiphenyl ether, o-

Methoxyphenyl phenyl ether,

Guaiacol phenyl ether

[3][4]

CAS Number 1695-04-1 [1][2][4]

Molecular Formula C₁₃H₁₂O₂ [1][2][5]

InChIKey
ROXWCQWMXHSVNZ-

UHFFFAOYSA-N
[1][4]

SMILES
COC1=CC=CC=C1OC2=CC=

CC=C2
[1][4]

Physicochemical Data
The physical properties of 1-methoxy-2-phenoxybenzene dictate its handling, reaction

conditions, and purification strategies. It is typically a liquid at room temperature, which is

consistent with asymmetrically substituted diaryl ethers.[2]

Property Value Source(s)

Molecular Weight 200.23 g/mol [2]

Appearance Liquid [2]

Density 1.088 g/cm³ [4]

Boiling Point 288.3 °C at 760 mmHg [4]

Flash Point 112 °C [4]

Part 2: Synthesis and Purification
Guiding Principle: The Ullmann Condensation
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The most common and reliable method for constructing diaryl ethers is the Ullmann

condensation. This reaction involves the copper-catalyzed coupling of a phenol with an aryl

halide.[6] The causality behind this choice rests on the need to activate the typically unreactive

C(aryl)-X bond towards nucleophilic attack by the phenoxide. Copper(I) salts are believed to

facilitate this process through an oxidative addition/reductive elimination cycle. For synthesizing

1-methoxy-2-phenoxybenzene, the most direct approach involves the coupling of guaiacol (2-

methoxyphenol) with a halobenzene, or conversely, 2-haloanisole with phenol.

Reactants & Catalysts

Reaction & Workup Purification & Final Product

Guaiacol
+ Phenyl Halide (e.g., Iodobenzene)

Inert Solvent (e.g., DMF, Toluene)
Heat (100-180 °C)

Combine

Base
(e.g., K₂CO₃, Cs₂CO₃)

Copper(I) Salt
+ Ligand (optional)

1. Cool & Filter
2. Aqueous Wash

3. Organic Extraction

After reaction completion Column Chromatography
(Silica Gel)

Crude Product 1-Methoxy-2-phenoxybenzene
(Verified by QC)

Pure Product

Purified Synthetic Product

NMR Spectroscopy
(¹H, ¹³C) LC-MS Analysis

Structural Confirmation
(Functional Groups, Connectivity)

Molecular Weight Verification
Purity Assessment (%)

Confirmed Identity & Purity
(>95%)
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Chemical Modifications

1-Methoxy-2-phenoxybenzene
(Core Scaffold)

Nitration Halogenation O-Demethylation Friedel-Crafts Acylation

Library of Novel Derivatives

Structure-Activity
Relationship (SAR) Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Methoxy-2-phenoxybenzene molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154679#1-methoxy-2-phenoxybenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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